Cas no 40981-56-4 (3-chloro-5-methoxy-2(5H)-Furanone)

• Product Name: 3-chloro-5-methoxy-2(5H)-Furanone
• CAS No: 40981-56-4
• MF: C₅H₅ClO₃
• MW: 148.544400930405
• CID: 1112196
• PubChem ID: 12423226
• Update Time: 2025-04-20

3-chloro-5-methoxy-2(5H)-Furanone Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-methoxy-2(5H)-Furanone
• 4-chloro-2-methoxy-2H-furan-5-one
• 40981-56-4
• 3-Chloro-5-methoxyfuran-2(5H)-one
• DTXSID80497570

• Inchi： 1S/C5H5ClO3/c1-8-4-2-3(6)5(7)9-4/h2,4H,1H3
• InChI Key： WMRFBVADMRJNDA-UHFFFAOYSA-N
• SMILES： ClC1C(=O)OC(C=1)OC

Computed Properties

• Exact Mass: 147.9927217g/mol
• Monoisotopic Mass: 147.9927217g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 35.5Ų